Diethyl 2-hydroxy-6-(2-phenylhydrazino)-3,5-pyridinedicarboxylate
Overview
Description
Diethyl 2-hydroxy-6-(2-phenylhydrazino)-3,5-pyridinedicarboxylate, also known as DEHP, is a compound that is used in a variety of scientific research applications. It is a versatile compound, which is used in a wide range of laboratory experiments and has been used in various studies to investigate the biochemical and physiological effects of various compounds. DEHP is a white solid that is soluble in water and has a molecular weight of 325.35 g/mol. It is a member of the hydrazine family and is a derivative of pyridine.
Scientific Research Applications
Organic Intermediate and Biological Activity
Diethyl 2-hydroxy-6-(2-phenylhydrazino)-3,5-pyridinedicarboxylate is noted for its significance as an organic intermediate in the synthesis of dyes, medicines, and pesticides. Its role in these fields is due to its biological activity, which is a key aspect of its utilization in scientific research (Hunsheng & Heng, 2014).
Cytochrome P-450 Catalyzed Reactions
The compound is involved in cytochrome P-450 catalyzed hydroxylation and carboxylic acid ester cleavage reactions. These reactions are crucial in understanding metabolic processes and developing pharmaceuticals (Guengerich, Peterson, & Böcker, 1988).
Analgesic Activity in Derivatives
Research has shown that derivatives of this compound, like bis(3,4-dihydroquinoxalin-2(1H)-one) and bis(3,4-dihydro-2H-1,4-benzoxazin-2-one), exhibit significant analgesic activity. This highlights its potential in developing new pain management drugs (Kulakov et al., 2017).
Alkylation in Organic Synthesis
The compound also plays a role in stereospecific and stereoselective reactions, particularly in alkylation processes of active methylene compounds. This has implications for organic synthesis and drug development (Kurihara et al., 1981).
Synthesis of Pyridinones
It is used in the synthesis of various 6-substituted-4-hydroxy-2-pyridinones, an important class of compounds with potential pharmaceutical applications (Patel, Mason, & Barrett, 2011).
properties
IUPAC Name |
diethyl 2-oxo-6-(2-phenylhydrazinyl)-1H-pyridine-3,5-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O5/c1-3-24-16(22)12-10-13(17(23)25-4-2)15(21)18-14(12)20-19-11-8-6-5-7-9-11/h5-10,19H,3-4H2,1-2H3,(H2,18,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAMOFJJIVLFYNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(NC1=O)NNC2=CC=CC=C2)C(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701137887 |
Source
|
| Record name | 3,5-Diethyl 1,2-dihydro-2-oxo-6-(2-phenylhydrazinyl)-3,5-pyridinedicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701137887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
320420-26-6 |
Source
|
| Record name | 3,5-Diethyl 1,2-dihydro-2-oxo-6-(2-phenylhydrazinyl)-3,5-pyridinedicarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=320420-26-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,5-Diethyl 1,2-dihydro-2-oxo-6-(2-phenylhydrazinyl)-3,5-pyridinedicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701137887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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